Cas no 66121-66-2 (1-Methyl-1H-imidazole-5-carbonitrile)

• Product Name: 1-Methyl-1H-imidazole-5-carbonitrile
• CAS No: 66121-66-2
• MF: C₅H₅N₃
• MW: 107.113300085068
• MDL: MFCD06200859
• CID: 58433
• PubChem ID: 2795425
• Update Time: 2025-04-18

1-Methyl-1H-imidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazole-5-carbonitrile
• 3-methylimidazole-4-carbonitrile
• Z1201623260
• A8935
• SY041686
• FT-0653653
• AMY24744
• MFCD06200859
• AS-34317
• SCHEMBL945843
• CS-0052469
• 3-METHYL-3H-IMIDAZOLE-4-CARBONITRILE
• EN300-116821
• 1-methylimidazole-5-carbonitrile
• J-504911
• 66121-66-2
• PB24888
• DTXSID60383664
• J-504867
• AKOS006345441
• 1-methyl-1H-imidazole-5-carbonitrile, AldrichCPR

• MDL： MFCD06200859
• Inchi： 1S/C5H5N3/c1-8-4-7-3-5(8)2-6/h3-4H,1H3
• InChI Key： VRBIIAGKRWHJQE-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C#N)C

Computed Properties

• Exact Mass: 107.04800
• Monoisotopic Mass: 107.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 55 °C
• Boiling Point: 314.1±15.0 °C at 760 mmHg
• Flash Point: 143.8±20.4 °C
• Refractive Index: 1.579
• PSA: 41.61000
• LogP: 0.29178
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Methyl-1H-imidazole-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles